Ethyl 4-bromo-3-methylthiophene-2-carboxylate

• IUPAC Name: ethyl 4-bromo-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C8H9BrO2S/c1-3-11-8(10)7-5(2)6(9)4-12-7/h4H,3H2,1-2H3
• InChI Key: BYPDJDUQFBZTNI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=CS1)Br)C
• Molecular Formula: C8H9BrO2S
• DSSTOX Substance ID: DTXSID001191153
• Molecular Weight: 249.13 g/mol
• CAS RN: 265652-37-7

Description

Ethyl 4-bromo-3-methylthiophene-2-carboxylate is a chemical compound with the CAS Number: 265652-37-7. It has a molecular weight of 249.13 and its IUPAC name is this compound. The compound is typically stored at a temperature of 4°C.

Molecular Structure Analysis

The Inchi Code for this compound is 1S/C8H9BrO2S/c1-3-11-8 (10)7-5 (2)6 (9)4-12-7/h4H,3H2,1-2H3.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. and is typically stored at a temperature of 4°C.

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The signal word is “Warning” and the hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Synthesis routes and methods

Procedure details

A solution of ethyl 3-methyl-2-thiophenecarboxylate (20.0 g, 0.118 mol) and sodium hydroxide (12.3 g, 0.307 mol) in acetic acid (75 mL) was heated to 60° C. Bromine (46.9 g, 0.294 mol) was added dropwise at such a rate so as to maintain the temperature of the reaction mixture at <85° C. When the addition was complete, the resulting solution was stirred at 85° C. for 6 hours, at which time analysis by gas chromatography/mass spectrometry showed complete conversion to ethyl 4,5-dibromo-3-methyl-2-thophenecarboxylate. The solution was allowed to cool to 50° C. and zinc dust (15.4 g, 0.236 mol) was added in 3 gram portions such that the exotherm was controlled to remain below 85° C. When the addition was completed, the resulting slurry was stirred at 85° C. for one hour. The solution was filtered hot through a small bed of celite. Water (300 mL) was added and the mixture was extracted with heptanes (300 mL). The organic phase was washed with water, then concetrated to dryness to give 26.9 g (89%) as an off white oil which slowly crystallized upon standing at ambient temperature. In a similar fashion, methyl 3-methyl-2-thiophenecarboxylate may be converted methyl-4bromo-3-methyl-2-thiophenecarboxyltate in 97% yield.